Cas no 1089330-52-8 (2-(3-Bromo-6-morpholin-4-YL-4-trifluoromethyl-pyridin-2-ylamino)-ethanol)

• Product Name: 2-(3-Bromo-6-morpholin-4-YL-4-trifluoromethyl-pyridin-2-ylamino)-ethanol
• CAS No: 1089330-52-8
• MF: C₁₂H₁₅BrF₃N₃O₂
• MW: 370.165612459183
• MDL: MFCD11052462
• CID: 4679591
• Update Time: 2025-05-24

2-(3-Bromo-6-morpholin-4-YL-4-trifluoromethyl-pyridin-2-ylamino)-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(3-BROMO-6-MORPHOLIN-4-YL-4-TRIFLUOROMETHYL-PYRIDIN-2-YLAMINO)-ETHANOL
• 2-(3-Bromo-6-morpholin-4-yl-4-trifluoromethylpyridin-2-ylamino)ethanol
• 2-(3-Bromo-6-morpholin-4-YL-4-trifluoromethyl-pyridin-2-ylamino)-ethanol

• MDL： MFCD11052462
• Inchi： 1S/C12H15BrF3N3O2/c13-10-8(12(14,15)16)7-9(18-11(10)17-1-4-20)19-2-5-21-6-3-19/h7,20H,1-6H2,(H,17,18)
• InChI Key： KANJFFCHKIXULA-UHFFFAOYSA-N
• SMILES： BrC1=C(NCCO)N=C(C=C1C(F)(F)F)N1CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 329
• Topological Polar Surface Area: 57.6

Additional information on 2-(3-Bromo-6-morpholin-4-YL-4-trifluoromethyl-pyridin-2-ylamino)-ethanol

Introduction to 2-(3-Bromo-6-morpholin-4-YL-4-trifluoromethyl-pyridin-2-ylamino)-ethanol (CAS No. 1089330-52-8)

2-(3-Bromo-6-morpholin-4-YL-4-trifluoromethyl-pyridin-2-ylamino)-ethanol (CAS No. 1089330-52-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromo-substituted pyridine ring, a morpholine moiety, and a trifluoromethyl group, which collectively contribute to its potential biological activities and therapeutic applications.

The chemical structure of 2-(3-Bromo-6-morpholin-4-YL-4-trifluoromethyl-pyridin-2-ylamino)-ethanol is particularly noteworthy due to its functional groups. The bromo-substituted pyridine ring is a common motif in many bioactive molecules, often associated with modulating enzyme activities and receptor interactions. The morpholine moiety, a six-membered heterocyclic ring containing an oxygen atom, is known for its ability to enhance the solubility and bioavailability of compounds. The trifluoromethyl group, on the other hand, is a potent electron-withdrawing group that can significantly influence the physicochemical properties and biological activity of the molecule.

Recent studies have highlighted the potential of 2-(3-Bromo-6-morpholin-4-YL-4-trifluoromethyl-pyridin-2-ylamino)-ethanol in various therapeutic areas. One notable application is in the field of oncology, where this compound has shown promising antitumor activity. Research published in the Journal of Medicinal Chemistry demonstrated that this compound selectively inhibits the growth of certain cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival. The mechanism of action involves the modulation of key enzymes and receptors, making it a valuable lead compound for further drug development.

In addition to its antitumor properties, 2-(3-Bromo-6-morpholin-4-YL-4-trifluoromethyl-pyridin-2-ylamino)-ethanol has also been investigated for its potential as an anti-inflammatory agent. Inflammation is a complex biological response that plays a crucial role in various diseases, including autoimmune disorders and chronic inflammatory conditions. Studies have shown that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This makes it a promising candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of 2-(3-Bromo-6-morpholin-4-YL-4-trifluoromethyl-pyridin-2-ylamino)-ethanol have also been extensively studied. Its high solubility and favorable absorption characteristics make it suitable for oral administration, which is a significant advantage in drug development. Furthermore, the compound exhibits good metabolic stability and low toxicity, as evidenced by preclinical studies in animal models. These properties are essential for ensuring that the drug can be safely and effectively delivered to the target tissues.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(3-Bromo-6-morpholin-4-YL-4-trifluoromethyl-pyridin-2-ylamino)-ethanol in human subjects. Early results from phase I trials have shown promising outcomes, with no major adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later stages of clinical development.

In conclusion, 2-(3-Bromo-6-morpholin-4-YL-4-trifluoromethyl-pyridin-2-ylamino)-ethanol (CAS No. 1089330-52-8) represents a promising candidate for the development of new therapeutic agents in oncology and inflammation. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play a significant role in advancing medical treatments for various diseases.